5-[2,5-Dimethoxy-4-(1-pyrrolidinyl)benzylidene]-2-thioxo-4-imidazolidinone

• Molecular Formula: C16H19N3O3S
• Molecular Weight: 333.4 g/mol
• IUPAC Name: (5E)-5-[(2,5-dimethoxy-4-pyrrolidin-1-ylphenyl)methylidene]-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C16H19N3O3S/c1-21-13-9-12(19-5-3-4-6-19)14(22-2)8-10(13)7-11-15(20)18-16(23)17-11/h7-9H,3-6H2,1-2H3,(H2,17,18,20,23)/b11-7+
• InChI Key: VSPILHCSSFVETN-YRNVUSSQSA-N
• Isomeric SMILES: COC1=CC(=C(C=C1/C=C/2\C(=O)NC(=S)N2)OC)N3CCCC3
• SMILES: COC1=CC(=C(C=C1C=C2C(=O)NC(=S)N2)OC)N3CCCC3

Description

5-[2,5-Dimethoxy-4-(1-pyrrolidinyl)benzylidene]-2-thioxo-4-imidazolidinone, also known as 25I-NBOMe, is a synthetic hallucinogenic drug that belongs to the phenethylamine and amphetamine classes of drugs. It is a potent agonist of the 5-HT2A receptor and has been used in scientific research to study the mechanism of action of hallucinogenic drugs.

Mechanism of Action

5-[2,5-Dimethoxy-4-(1-pyrrolidinyl)benzylidene]-2-thioxo-4-imidazolidinone acts as a partial agonist of the 5-HT2A receptor, which is a subtype of the serotonin receptor. It binds to the receptor and activates it, leading to the activation of downstream signaling pathways. This activation is responsible for the hallucinogenic effects of the drug.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-[2,5-Dimethoxy-4-(1-pyrrolidinyl)benzylidene]-2-thioxo-4-imidazolidinone are similar to those of other hallucinogenic drugs. The drug can cause alterations in perception, mood, and thought, as well as changes in sensory experiences. It can also cause changes in heart rate, blood pressure, and body temperature.

Advantages and Limitations for Lab Experiments

The advantages of using 5-[2,5-Dimethoxy-4-(1-pyrrolidinyl)benzylidene]-2-thioxo-4-imidazolidinone in lab experiments include its potency and selectivity for the 5-HT2A receptor, which makes it a useful tool for studying the mechanism of action of hallucinogenic drugs. However, its use is limited by ethical concerns and the potential for adverse effects on human subjects.

Future Directions

There are several future directions for research on 5-[2,5-Dimethoxy-4-(1-pyrrolidinyl)benzylidene]-2-thioxo-4-imidazolidinone. These include investigating the role of the 5-HT2A receptor in the therapeutic effects of hallucinogenic drugs, exploring the potential use of the drug in the treatment of psychiatric disorders, and developing new drugs that target the 5-HT2A receptor.

Synthesis Methods

The synthesis of 5-[2,5-Dimethoxy-4-(1-pyrrolidinyl)benzylidene]-2-thioxo-4-imidazolidinone involves the condensation of 2C-I and 2,5-dimethoxybenzaldehyde in the presence of pyrrolidine and acetic acid. The resulting product is then reacted with thioacetamide to form the thioamide derivative, which is subsequently cyclized with formaldehyde and ammonium formate to form the imidazolidinone ring.

Scientific Research Applications

5-[2,5-Dimethoxy-4-(1-pyrrolidinyl)benzylidene]-2-thioxo-4-imidazolidinone has been used in scientific research to study the mechanism of action of hallucinogenic drugs and the 5-HT2A receptor. It has been found to be a potent agonist of the 5-HT2A receptor and has been used in studies to investigate the role of this receptor in the hallucinogenic effects of drugs.